Cas no 40815-76-7 (1,4-Naphthalenedione,2-hydroxy-3-(2-propen-1-yl)-)

• Product Name: 1,4-Naphthalenedione,2-hydroxy-3-(2-propen-1-yl)-
• CAS No: 40815-76-7
• MF: C₁₃H₁₀O₃
• MW: 214.216703891754
• CID: 333027
• PubChem ID: 260637
• Update Time: 2025-04-19

1,4-Naphthalenedione,2-hydroxy-3-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2-hydroxy-3-(2-propen-1-yl)-
• 2-Allyl-3-hydroxy-[1,4]naphthochinon
• 2-allyl-3-hydroxy-[1,4]naphthoquinone
• 2-allyl-3-hydroxy-1,4-naphthoquinone
• 2-allyl-3-hydroxy-4-methoxy-benzyl alcohol
• 2-Allyl-3-hydroxy-4-methoxy-benzylalkohol
• 2-allyl-3-hydroxynaphthalene-1,4-dione
• 2-hydroxy-3-allyl-1,4-naphthoquinone
• 3-allyl-2-hydroxy-1,4-naphthoquinone
• Benzenemethanol, 3-hydroxy-4-methoxy-2-(2-propenyl)-
• C-allyl lawsone
• CTK2G2491
• 2-allyl-3-hydroxy-naphthalene-1,4-dione
• DTXSID40961227
• NSC-92198
• SCHEMBL939989
• hydroxy-3-allyl-1,4-naphthoquinone
• 40815-76-7
• NSC92198
• CHEMBL1830435
• 2-HYDROXY-3-(PROP-2-EN-1-YL)NAPHTHALENE-1,4-DIONE
• PVIWVKMZXPXKCD-UHFFFAOYSA-N
• AKOS030489931

• Inchi： 1S/C13H10O3/c1-2-5-10-11(14)8-6-3-4-7-9(8)12(15)13(10)16/h2-4,6-7,14H,1,5H2
• InChI Key： ZMXVQCGBTVMRPV-UHFFFAOYSA-N
• SMILES： OC1=C(C(C(C2C=CC=CC=21)=O)=O)CC=C

Computed Properties

• Exact Mass: 214.06300
• Monoisotopic Mass: 214.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 373.9°C at 760 mmHg
• Flash Point: 194.1°C
• Refractive Index: 1.624
• PSA: 54.37000
• LogP: 2.45380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones